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Compound of Interest

1-Allyl-3-(2-hydroxyethyl)-2-
Compound Name:
thiourea

Cat. No.: B091990

Essential Safety and Handling Guide for 1-Allyl-
3-(2-hydroxyethyl)-2-thiourea

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Allyl-3-(2-hydroxyethyl)-2-thiourea in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Hazard Identification and Safety Summary

1-Allyl-3-(2-hydroxyethyl)-2-thiourea is a chemical that requires careful handling due to its
potential health effects. It is classified as causing skin irritation, serious eye irritation, and
possible respiratory irritation.[1][2][3] Some sources also classify N-Allylthiourea, a related
compound, as toxic if swallowed.

Signal Word: Warning[1][2]
Primary Hazards:
o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]
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e May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1-
Allyl-3-(2-hydroxyethyl)-2-thiourea. Consistent use of appropriate PPE is critical to prevent
exposure.

Protection Type Specification Rationale

] Protects against splashes and
) Chemical safety goggles ) )
Eye Protection dust, preventing serious eye
(European Standard EN 166) S
irritation.[1]

] ] Prevents direct skin contact
Hand Protection Protective gloves o
and subsequent irritation.[1]

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 136 approved

Respiratory ) ) dust, which can cause
respirator is recommended for

Protects against inhalation of

) respiratory irritation.[1][4]
large-scale operations or when

dust may be generated.

Operational Handling Protocol: A Step-by-Step
Guide

This protocol outlines the key steps for the safe handling of 1-Allyl-3-(2-hydroxyethyl)-2-
thiourea from receipt to disposal.

1. Preparation and Engineering Controls:
e Ensure a well-ventilated work area, preferably a chemical fume hood.[4]

 Verify that an eyewash station and safety shower are readily accessible.[3]
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Keep the container of 1-Allyl-3-(2-hydroxyethyl)-2-thiourea tightly closed when not in use.
[1]

. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as detailed in the table above.

. Weighing and Dispensing:

Handle the solid material carefully to avoid the formation of dust.[1]

If transferring the substance, do so in a designated area with minimal air currents.

. During Use:

Avoid all personal contact, including inhalation.[5]

Do not eat, drink, or smoke in the area where the chemical is handled.

Wash hands and any exposed skin thoroughly after handling.[1][6]

. Spills and Emergency Procedures:

In case of a spill, evacuate the area and prevent dust from spreading.

For small spills, sweep up the solid material and place it into a suitable, labeled container for
disposal.[1]

Avoid allowing the substance to enter drains.

In case of skin contact, immediately wash the affected area with plenty of soap and water.[1]

If the substance gets into the eyes, rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do so. Continue rinsing.[1]

If inhaled, move the person to fresh air and keep them comfortable for breathing.[1]

In case of ingestion, rinse the mouth with water and seek immediate medical attention.
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Storage and Disposal Plan

Proper storage and disposal are crucial to maintaining a safe laboratory environment.
Storage:

o Store in a cool, dry, and well-ventilated place.[1][7]

o Keep the container tightly closed to prevent contamination and exposure.[1]

o Store away from incompatible materials such as strong oxidizing agents.[8]

Disposal:

Dispose of the chemical and its container as hazardous waste.[9]

All waste disposal must be conducted in accordance with local, state, and federal
regulations.[5]

Do not mix with other waste. Leave the chemical in its original container for disposal.

Contaminated packaging should be handled in the same manner as the substance itself.[9]

Safe Handling Workflow

The following diagram illustrates the logical flow of the safe handling procedure for 1-Allyl-3-(2-
hydroxyethyl)-2-thiourea.
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Remove and Dispose of PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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